Cas no 896276-17-8 (1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one)

• Product Name: 1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one
• CAS No: 896276-17-8
• MF: C₁₉H₂₂N₄O₃S
• MW: 386.467982769012
• CID: 5871266
• PubChem ID: 7267463
• Update Time: 2025-07-09

1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-butanoyl-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]butan-1-one
• CHEMBL602333
• 896276-17-8
• AKOS005009149
• SJ000262877
• SR-01000022639-1
• F2560-0369
• 1-[5-butyryl-6-(3-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]butan-1-one
• 1-[5-butanoyl-6-(3-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl]butan-1-one
• 1,1'-(6-(3-methoxyphenyl)-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-5,7-diyl)bis(butan-1-one)
• SR-01000022639
• 1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one

• Inchi： 1S/C19H22N4O3S/c1-4-7-15(24)18-17(13-9-6-10-14(11-13)26-3)23(16(25)8-5-2)22-12-20-21-19(22)27-18/h6,9-12H,4-5,7-8H2,1-3H3
• InChI Key： DOGKCXFRXLXYME-UHFFFAOYSA-N
• SMILES： S1C2=NN=CN2N(C(CCC)=O)C(C2C=CC=C(C=2)OC)=C1C(CCC)=O

Computed Properties

• Exact Mass: 386.14126175g/mol
• Monoisotopic Mass: 386.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one

Comprehensive Analysis of 1-5-Butanoyl-6-(3-Methoxyphenyl)-5H-1,2,4Triazolo3,4-b1,3,4Thiadiazin-7-ylButan-1-one (CAS No. 896276-17-8)

The compound 1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one (CAS No. 896276-17-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the triazolothiadiazine core and butanoyl side chains, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its resemblance to other triazole and thiadiazine derivatives, which are known for their diverse pharmacological properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and organic synthesis. The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine moiety, a key component of this compound, is frequently explored for its antimicrobial, anti-inflammatory, and anticancer activities. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and minimal side effects. The presence of the 3-methoxyphenyl group further enhances its potential for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.

From a synthetic perspective, 896276-17-8 exemplifies the growing interest in multi-component reactions (MCRs) and green chemistry. Its complex structure challenges chemists to develop efficient, sustainable synthesis routes—a subject frequently searched in academic databases like SciFinder and Reaxys. The compound’s butanoyl substituents also invite comparisons to ketone-based pharmaceuticals, a trending area in prodrug design and metabolic stability optimization.

Beyond pharmacology, this compound’s conjugated π-system and electron-rich heterocycles make it intriguing for organic electronics. With the rise of flexible electronics and OLED technologies, materials scientists are investigating such structures for their charge transport properties. This dual applicability in life sciences and materials engineering positions 1-5-butanoyl-6-(3-methoxyphenyl)-5H-1,2,4triazolo3,4-b1,3,4thiadiazin-7-ylbutan-1-one as a versatile research target.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry—techniques widely discussed in quality control forums. Its logP and solubility profiles (often queried in ADMET prediction tools) suggest moderate lipophilicity, a trait valuable for blood-brain barrier penetration studies. These properties resonate with frequent search queries like "improving drug bioavailability" and "CNS-active compounds" in pharmaceutical communities.

In conclusion, CAS 896276-17-8 represents a compelling case study at the intersection of medicinal chemistry and functional materials. Its structural complexity and multifunctional groups align with contemporary research priorities, from fragment-based drug design to smart material development. As synthetic methodologies evolve, this compound may unlock new possibilities in therapeutic innovation and advanced material applications.